Cas no 2377609-46-4 (3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester)

• Product Name: 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester
• CAS No: 2377609-46-4
• MF: C₁₄H₂₀BFO₄
• MW: 282.115608215332
• CID: 5524903
• Update Time: 2025-05-20

3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester
• 1,3,2-Dioxaborolane, 2-(3-fluoro-2,4-dimethoxyphenyl)-4,4,5,5-tetramethyl-

• Inchi： 1S/C14H20BFO4/c1-13(2)14(3,4)20-15(19-13)9-7-8-10(17-5)11(16)12(9)18-6/h7-8H,1-6H3
• InChI Key： KDKDMYCFUGCCDL-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(OC)C(F)=C1OC

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 379.9±42.0 °C(Predicted)

Additional information on 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester

Professional Introduction to 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester (CAS No. 2377609-46-4)

3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester, identified by its CAS number 2377609-46-4, is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of targeted therapeutics and novel drug candidates. The unique structural features of this compound, including its fluoro and dimethoxy substituents, contribute to its versatility and efficacy in multiple chemical transformations.

The boronic acid pinacol ester moiety in 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester enhances its stability and reactivity, making it an ideal candidate for Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing complex organic molecules, particularly in the pharmaceutical industry. The presence of the fluoro group further improves the compound's interaction with biological targets, often enhancing metabolic stability and binding affinity. This has led to its widespread use in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds.

In recent years, 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its structural properties to develop novel molecules with improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in creating fluorinated aromatic compounds that exhibit enhanced bioavailability and reduced toxicity. The dimethoxy substituents play a critical role in modulating the electronic properties of the molecule, allowing for fine-tuned interactions with biological receptors.

The pharmaceutical industry has seen a surge in the demand for fluorinated compounds due to their favorable pharmacological properties. 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester stands out as a key intermediate in this domain, facilitating the synthesis of a wide range of fluorinated drug candidates. Its application extends to the development of next-generation therapeutics targeting various diseases, including cancer and inflammatory disorders. The compound's ability to undergo selective cross-coupling reactions makes it an invaluable tool for medicinal chemists seeking to optimize drug structures.

The synthesis of 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring its suitability for industrial-scale production. The process typically involves halogenation followed by boronation and subsequent esterification steps. These synthetic routes underscore the compound's importance as a building block in modern organic synthesis.

Ongoing research continues to uncover new applications for 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester. Innovations in catalytic systems and reaction conditions are expanding its utility beyond traditional Suzuki-Miyaura couplings. For example, recent studies have explored its use in directed ortho-metalation reactions, further broadening its scope in drug discovery. The compound's adaptability makes it a cornerstone in the development of innovative chemical strategies for constructing complex molecular architectures.

The impact of 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester on pharmaceutical research is undeniable. Its role as a versatile intermediate has accelerated the discovery and development of novel therapeutics. By enabling efficient construction of biologically relevant molecules, this compound continues to drive advancements in medicinal chemistry. As research progresses, its applications are expected to expand even further, solidifying its position as a critical component in the chemist's toolkit.

In conclusion, 3-Fluoro-2,4-dimethoxyphenylboronic acid pinacol ester(CAS No. 2377609-46-4) is a pivotal compound in modern pharmaceutical chemistry. Its unique structural features and reactivity make it indispensable for synthesizing advanced drug candidates. The ongoing exploration of its applications underscores its significance in advancing therapeutic innovation. As research continues to evolve, this compound will undoubtedly play an even more prominent role in shaping the future of medicine.